Cas no 14049-42-4 (2,2-Dideuterio-1,3-benzodioxole)
14049-42-4 structure
Product Name:2,2-Dideuterio-1,3-benzodioxole
CAS No:14049-42-4
MF:C7H6O2
MW:124.133665561676
CID:226734
Update Time:2023-08-03
2,2-Dideuterio-1,3-benzodioxole Chemical and Physical Properties
Names and Identifiers
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- 1,3-Benzodioxole-2,2-d2(9CI)
- Benzene,1,2-(methylene-d2-dioxy)- (8CI)
- 1,2-(Methylene-d2-dioxy)benzene
- Benzene, 1,2-(methylene-d2-dioxy)-
- 2,2-Dideuterio-1,3-benzodioxole
-
- Inchi: 1S/C7H6O2/c1-2-4-7-6(3-1)8-5-9-7/h1-4H,5H2/i5D2
- InChI Key: FTNJQNQLEGKTGD-BFWBPSQCSA-N
- SMILES: O1C([2H])([2H])OC2C=CC=CC1=2
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 91.1
- XLogP3: 2.1
- Topological Polar Surface Area: 18.5
2,2-Dideuterio-1,3-benzodioxole Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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